1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol

• IUPAC Name: (4-bromophenyl)-[3-cyclopropyl-5-(difluoromethyl)-5-hydroxy-4H-pyrazol-1-yl]methanone
• InChI: InChI=1S/C14H13BrF2N2O2/c15-10-5-3-9(4-6-10)12(20)19-14(21,13(16)17)7-11(18-19)8-1-2-8/h3-6,8,13,21H,1-2,7H2
• InChI Key: WHZJVWNAHRNZDT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(C2)(C(F)F)O)C(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C14H13BrF2N2O2
• Molecular Weight: 359.17 g/mol

Description

1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol, also known as BDP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BDP has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. In

Scientific Research Applications

1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research is in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are key mediators of inflammation. In addition, 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has shown anti-cancer activity, particularly in the treatment of breast cancer. 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has been shown to induce apoptosis, or programmed cell death, in cancer cells, while leaving healthy cells unaffected. 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has also been investigated for its anti-microbial properties, particularly in the treatment of antibiotic-resistant bacteria.

Mechanism of Action

The mechanism of action of 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol is complex and involves multiple pathways. 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory prostaglandins. 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol also inhibits the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of the immune response. In addition, 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has been shown to induce apoptosis in cancer cells through the activation of the caspase cascade.
Biochemical and Physiological Effects:
1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has a range of biochemical and physiological effects, depending on the target tissue and cell type. In general, 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has been shown to reduce inflammation, inhibit cancer cell growth, and exhibit anti-microbial activity. 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has also been shown to have a protective effect on the liver, reducing liver damage in animal models of liver injury. In addition, 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has been shown to have a neuroprotective effect, reducing neuronal damage in animal models of stroke.

Advantages and Limitations for Lab Experiments

1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has several advantages for use in lab experiments. It is a relatively stable compound, making it easy to handle and store. 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol is also readily available and can be synthesized in large quantities. However, there are also some limitations to the use of 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol in lab experiments. 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol has a relatively short half-life, meaning that it may be rapidly metabolized or excreted from the body. In addition, 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol may have off-target effects, meaning that it may interact with other proteins or enzymes in the body, leading to unintended consequences.

Future Directions

There are several future directions for research on 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol. One area of interest is in the development of novel 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol derivatives with improved pharmacological properties. For example, researchers may seek to develop 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol analogs with increased potency or longer half-life. Another area of interest is in the development of targeted drug delivery systems for 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol. This could involve the use of nanoparticles or other drug delivery vehicles to selectively deliver 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol to specific tissues or cell types. Finally, researchers may seek to investigate the potential of 1-(4-bromobenzoyl)-3-cyclopropyl-5-(difluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol for use in combination therapy with other drugs, such as chemotherapy agents or antibiotics.